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Compound of Interest

Compound Name: Fulvestrant (R enantiomer)

Cat. No.: B12428396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fulvestrant is a selective estrogen receptor degrader (SERD) used in the treatment of hormone

receptor-positive metastatic breast cancer.[1][2] It functions as an estrogen receptor antagonist,

binding competitively to the estrogen receptor (ER) with an affinity similar to estradiol, and

downregulates the ER protein in cancer cells.[3][4] Fulvestrant is supplied as a white crystalline

solid.[5] These application notes provide a detailed protocol for the preparation of stock

solutions of the R enantiomer of Fulvestrant for in vitro and in vivo research applications.

Data Presentation: Solubility and Storage
Proper solubilization and storage are critical for maintaining the stability and activity of

Fulvestrant R enantiomer. The following tables summarize the solubility in common organic

solvents and recommended storage conditions.

Table 1: Solubility of Fulvestrant
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Solvent Concentration
Molarity
(approx.)

Notes Reference

Dimethyl

Sulfoxide

(DMSO)

100 - 260 mg/mL
164.8 - 428.5

mM

Use of fresh,

moisture-free

DMSO is

recommended.

Sonication may

be required to

fully dissolve the

compound.

[3][6]

Ethanol 20 - 30.3 mg/mL 32.9 - 49.9 mM

Sonication is

recommended to

aid dissolution.

[5][6]

Dimethylformami

de (DMF)
~20 mg/mL ~32.9 mM N/A [5]

Note: The molecular weight of Fulvestrant (C₃₂H₄₇F₅O₃S) is 606.77 g/mol , which is used for

molarity calculations.[6]

Table 2: Storage and Stability of Fulvestrant Stock Solutions

Form
Storage
Temperature

Stability Reference

Crystalline Solid -20°C ≥ 4 years [5]

In Solvent (e.g.,

DMSO)
-80°C 1 year [3][6]

In Solvent (e.g.,

DMSO)
-20°C 1 month [3]

Aqueous Solutions Room Temperature
Not recommended for

more than one day
[5]
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Experimental Protocols
Materials and Equipment:

Fulvestrant R enantiomer (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Anhydrous Ethanol

Sterile microcentrifuge tubes or vials

Inert gas (e.g., argon or nitrogen)

Sonicator (water bath or probe)

Vortex mixer

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution:

Acclimatization: Allow the vial of Fulvestrant R enantiomer solid to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Fulvestrant R enantiomer powder in a

sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 6.07 mg of the compound (Molecular Weight = 606.77 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Fulvestrant R enantiomer. For the 6.07 mg of compound, add 1 mL of DMSO.

Inert Gas Purge: To prevent oxidation, it is recommended to purge the solvent with an inert

gas like argon or nitrogen before adding it to the compound.[5]

Dissolution:
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Cap the tube securely and vortex for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution.[6] A water bath sonicator is

recommended to avoid overheating. Sonicate for 5-10 minute intervals until the solution is

clear.

Sterilization (Optional): If required for cell culture experiments, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter. Ensure the filter is compatible with

DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[3]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[3][6]

Protocol for Preparing Aqueous Working Solutions:

For biological experiments that require an aqueous solution, the organic stock solution can be

diluted into an aqueous buffer or cell culture medium.[5]

Preparation: Prepare the desired aqueous buffer or cell culture medium.

Dilution: Directly before use, dilute the high-concentration organic stock solution into the

aqueous medium to the final desired concentration. It is crucial to ensure that the final

concentration of the organic solvent (e.g., DMSO) is not toxic to the cells and does not

exceed the recommended percentage for the specific cell line or experimental model

(typically <0.1%).

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting.

Usage: Use the freshly prepared aqueous working solution immediately. It is not

recommended to store aqueous solutions for more than one day.[5]
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The following diagrams illustrate the experimental workflow for preparing the Fulvestrant R

enantiomer stock solution and a simplified representation of its signaling pathway.

Stock Solution Preparation Workflow

Weigh Fulvestrant R Enantiomer

Add Anhydrous Solvent (e.g., DMSO)

Dissolve (Vortex/Sonicate)

Sterilize (Optional, 0.22 µm Filter)

Aliquot into Single-Use Tubes

Store at -80°C
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Caption: Workflow for Fulvestrant R Enantiomer Stock Solution Preparation.
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Simplified Fulvestrant Signaling Pathway
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Caption: Simplified Fulvestrant Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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